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Compound of Interest

Compound Name: Sebaleic acid

Cat. No.: B1236152

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, step-by-step procedures for the safe disposal of
sebacic acid, aligning with standard laboratory safety protocols.

Sebacic Acid: Key Safety and Physical Data

Sebacic acid is a dicarboxylic acid that typically appears as a white crystalline powder or
granule.[1] While it is not classified as a hazardous substance according to Regulation (EC)
No. 1272/2008, proper handling and disposal are still necessary to maintain a safe laboratory

environment.[2][3][4]
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Property Value

Appearance White crystalline powder or granules[1]
Molecular Formula C10H1804

Molecular Weight 202.25 g/mol

Melting Point 133-137°C (271-279°F)

Boiling Point 294.4°C (562°F) at 100 mmHg

Flash Point 220°C (428°F)

Solubility in Water Slight

Specific Gravity 1.207 @ 20°C

UN Number Not regulated for transport

Personal Protective Equipment (PPE) and Handling

When handling sebacic acid, especially during disposal procedures, it is crucial to use
appropriate personal protective equipment to prevent contact and inhalation of dust.

o Eye/Face Protection: Wear safety glasses or chemical goggles.
e Hand Protection: Wear impervious gloves.
o Skin Protection: Use a clean protective body covering.

o Respiratory Protection: If dust is generated, use a NIOSH/MSHA-approved air-purifying
respirator.

Always handle sebacic acid in a well-ventilated area. Avoid generating dust, and prevent the
chemical from entering drains or water supplies.

Sebacic Acid Disposal Workflow

The following diagram outlines the procedural steps for the proper disposal of sebacic acid,
from initial assessment to final waste management. This workflow is designed to ensure that all
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disposal activities are conducted in a safe, compliant, and environmentally responsible manner.
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Caption: Workflow for the safe disposal of sebacic acid.

Detailed Disposal Procedures

o Assessment: Evaluate the sebacic acid to be disposed of. Determine if it is unused and
uncontaminated.

e Recycling Option: If the material is unused and pure, consider recycling. Consult with the
manufacturer or your institution's waste management authority for recycling possibilities.

o Containment: If the material is contaminated or not suitable for recycling, prepare it for
disposal. Carefully sweep or shovel the solid material into a suitable, closed container to
avoid creating dust.

o Labeling: Clearly label the container with the contents ("Sebacic Acid") and any known
contaminants.

e Disposal Method Selection:

o Incineration: One recommended method is to dissolve or mix the sebacic acid with a
combustible solvent and burn it in a chemical incinerator equipped with an afterburner and
scrubber. This should only be performed by trained personnel in a licensed facility.

o Licensed Waste Disposal: Alternatively, and more commonly, arrange for disposal through
a licensed waste disposal company.

o Regulatory Compliance: Always consult and adhere to local, state, and federal regulations
regarding chemical waste disposal. Do not mix sebacic acid with other waste unless
instructed to do so by a qualified waste management professional.

» Contaminated Packaging: Dispose of any contaminated packaging or containers as you
would the chemical itself. If the container is completely empty, it can be recycled.

By following these procedures, laboratory professionals can ensure the safe and compliant
disposal of sebacic acid, contributing to a secure and environmentally conscious research
environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

